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Compound of Interest

Compound Name: D-Val-Leu-Lys-chloromethylketone

Cat. No.: B15545133 Get Quote

Essential Safety and Handling Guide for D-Val-
Leu-Lys-chloromethylketone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of D-
Val-Leu-Lys-chloromethylketone, a cell-permeable, irreversible serine protease inhibitor.[1]

Adherence to these protocols is essential for ensuring laboratory safety and maintaining the

integrity of your research. While a specific Safety Data Sheet (SDS) for D-Val-Leu-Lys-
chloromethylketone is not readily available, the following guidelines are based on information

for similar peptide chloromethylketones and established laboratory safety standards.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure. The

following table summarizes the recommended PPE for handling D-Val-Leu-Lys-
chloromethylketone.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet ANSI

Z87.1 standards.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during initial

reconstitution.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended. Inspect gloves

before use and change them

immediately after any contact

with the compound.

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to prevent inhalation of

fine particles.

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.

Operational Plan: Handling and Storage
Proper handling and storage procedures are vital for both safety and preserving the

compound's efficacy.

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized Powder: Store the vial desiccated at -20°C for long-term stability.[1]

Stock Solutions: Prepare stock solutions in DMSO or DMF.[1] Aliquot into single-use volumes

and store at -20°C.

Handling Workflow:
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Workflow for Handling D-Val-Leu-Lys-chloromethylketone
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Caption: Step-by-step workflow for the safe handling and preparation of D-Val-Leu-Lys-
chloromethylketone solutions.

Experimental Protocol for Reconstitution:

Equilibrate: Before opening, allow the vial of lyophilized powder to warm to room

temperature in a desiccator to prevent condensation.

Prepare Workspace: Work in a chemical fume hood. Ensure all necessary equipment

(calibrated balance, appropriate solvents, vortexer, and pipettes) is clean and readily

accessible.

Weighing: Carefully weigh the desired amount of the lyophilized powder.

Reconstitution: Add the appropriate volume of DMSO or DMF to the powder to create a stock

solution.[1] Vortex briefly to ensure complete dissolution.

Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in tightly

sealed tubes.

Storage: Store the aliquots at -20°C.[1]

Disposal Plan
Proper disposal of D-Val-Leu-Lys-chloromethylketone and contaminated materials is crucial

to prevent environmental contamination and potential health hazards.

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with the compound, such

as pipette tips, gloves, and empty vials, should be collected in a designated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Unused stock solutions and experimental solutions containing D-Val-Leu-Lys-
chloromethylketone should be collected in a separate, sealed, and clearly labeled

hazardous waste container. Do not mix with other chemical waste streams unless

compatibility is confirmed.
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Disposal Procedure:

Collection: Collect all solid and liquid waste in their respective designated hazardous waste

containers.

Labeling: Clearly label the waste containers with the contents, including the name of the

chemical and any solvents used.

Storage: Store the sealed waste containers in a designated and secure hazardous waste

accumulation area.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company. For some chloromethylketones, dissolving the material in a combustible solvent

and burning in a chemical incinerator with an afterburner and scrubber is a recommended

disposal method; consult your EHS for approved procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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